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Compound of Interest

Compound Name: C5aR-IN-2

Cat. No.: B12397957 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers utilizing C5aR-IN-2 and other small molecule C5a receptor 1

(C5aR1) antagonists in in vivo experiments. The information is presented in a question-and-

answer format to directly address common challenges.

C5aR1 Signaling Pathway
The complement component 5a (C5a) protein is a potent inflammatory mediator that signals

through the C5a receptor 1 (C5aR1), a G protein-coupled receptor (GPCR).[1] This interaction

triggers a cascade of intracellular events, leading to chemotaxis, inflammation, and immune cell

activation. C5aR-IN-2 is a small molecule inhibitor designed to block this signaling pathway.
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In Vivo Efficacy and PD Workflow for a C5aR1 Antagonist
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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